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Introduction

The field of nanotechnology has witnessed a surge in the development of eco-friendly and
cost-effective methods for nanoparticle synthesis. Green synthesis, which utilizes biological
entities like plant extracts, has emerged as a promising alternative to conventional chemical
and physical methods.[1] This approach minimizes the use of hazardous chemicals and
produces biocompatible nanoparticles with enhanced therapeutic potential.[2] Selenium
nanoparticles (SeNPs) synthesized via green routes have garnered significant attention due to
their diverse biomedical applications, including anticancer, antimicrobial, and antioxidant
activities.[1][2] Plant extracts, rich in phytochemicals such as flavonoids, alkaloids, and
polyphenols, act as both reducing and stabilizing agents in the synthesis process, leading to
the formation of stable and biocompatible SeNPs. This document provides detailed protocols
for the green synthesis of SeNPs using plant extracts, along with methodologies for evaluating
their anticancer and antimicrobial properties.
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Experimental Protocols

Green Synthesis of Selenium Nanoparticles using Urtica
dioica (Stinging Nettle) Leaf Extract

This protocol details the synthesis of selenium nanoparticles using an agueous extract of Urtica
dioica leaves as a reducing and capping agent.

Materials:

Fresh and healthy leaves of Urtica dioica

Sodium selenite (Na2SeOs)

Deionized water

Whatman No. 1 filter paper

Magnetic stirrer with heating plate

Centrifuge

Procedure:

» Preparation of Urtica dioica Leaf Extract:

[¢]

Thoroughly wash fresh Urtica dioica leaves with deionized water to remove any dust and
impurities.

o Air-dry the leaves at room temperature in a shaded area.

o Grind the dried leaves into a fine powder using a blender.

o Add 10 g of the leaf powder to 100 mL of deionized water in a 250 mL Erlenmeyer flask.

o Heat the mixture at 60°C for 30 minutes with constant stirring.

o Allow the mixture to cool to room temperature and filter it through Whatman No. 1 filter
paper to obtain a clear aqueous leaf extract.
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» Synthesis of Selenium Nanoparticles:

o

Prepare a 10 mM solution of sodium selenite (Na2SeOs) in deionized water.

[¢]

In a 250 mL Erlenmeyer flask, add 50 mL of the Urtica dioica leaf extract.

[¢]

While stirring the extract on a magnetic stirrer, add 50 mL of the 10 mM sodium selenite
solution dropwise.

o

Allow the reaction mixture to stir at room temperature for 24 hours. A color change from
light yellow to a reddish-brown indicates the formation of selenium nanoparticles.

 Purification of Selenium Nanoparticles:

o Centrifuge the reaction mixture at 10,000 rpm for 15 minutes to pellet the synthesized
SeNPs.

o Discard the supernatant and resuspend the pellet in deionized water.

o Repeat the centrifugation and washing steps three times to remove any unreacted
precursors and residual plant extract.

o Finally, resuspend the purified SeNP pellet in a known volume of deionized water for
further characterization and application.

Characterization of Selenium Nanoparticles

A comprehensive characterization of the synthesized SeNPs is essential to understand their
physicochemical properties.

Methods:

o UV-Visible Spectroscopy: To confirm the formation of SeNPs by observing the characteristic
surface plasmon resonance peak.

e Transmission Electron Microscopy (TEM): To determine the size, shape, and morphology of
the nanopatrticles.
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o Dynamic Light Scattering (DLS): To measure the average particle size, polydispersity index
(PDI), and zeta potential.

» Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups from the
plant extract that are responsible for the reduction and stabilization of the SeNPs.

Evaluation of Anticancer Activity: MTT Assay against
HepG2 Cells

This protocol describes the determination of the cytotoxic effect of green-synthesized SeNPs
on human liver cancer cells (HepG2) using the MTT assay.

Materials:

HepG2 cell line

e Dulbecco's Modified Eagle Medium (DMEM)

» Fetal Bovine Serum (FBS)

¢ Penicillin-Streptomycin solution

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

o Dimethyl sulfoxide (DMSO)

» 96-well microplate

e CO:2 incubator

e Microplate reader

Procedure:

e Cell Culture:
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o Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-
streptomycin at 37°C in a humidified atmosphere with 5% CO-.

o Cell Seeding:

o Trypsinize the confluent cells and seed them into a 96-well microplate at a density of 1 x
10° cells per well.

o Incubate the plate for 24 hours to allow the cells to attach.
o Treatment with SeNPs:
o Prepare a series of dilutions of the SeNP suspension in the culture medium.

o After 24 hours of incubation, remove the old medium from the wells and add 100 uL of the
different concentrations of SeNPs to the respective wells.

o Include a control group with untreated cells.
o Incubate the plate for another 24 hours.
e MTT Assay:
o After the incubation period, add 10 pL of the 5 mg/mL MTT solution to each well.

o Incubate the plate for 4 hours at 37°C, allowing the viable cells to reduce the MTT into
formazan crystals.

o Carefully remove the medium and add 100 pyL of DMSO to each well to dissolve the
formazan crystals.

o Measure the absorbance at 570 nm using a microplate reader.
o Data Analysis:

o Calculate the percentage of cell viability using the following formula: Cell Viability (%) =
(Absorbance of treated cells / Absorbance of control cells) x 100

o Determine the IC50 value (the concentration of SeNPs that inhibits 50% of cell growth).
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Evaluation of Antimicrobial Activity: Broth Microdilution
Method

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of the synthesized
SeNPs against various microbial strains.

Materials:

Bacterial and fungal strains (e.g., Escherichia coli, Pseudomonas aeruginosa, Bacillus
subtilis, Staphylococcus aureus, Candida albicans)

Nutrient broth (for bacteria) or Sabouraud dextrose broth (for fungi)

96-well microplate

Microplate reader
Procedure:
o Preparation of Microbial Inoculum:

o Culture the microbial strains in their respective broths overnight at 37°C (for bacteria) or
28°C (for fungi).

o Adjust the turbidity of the microbial suspension to match the 0.5 McFarland standard
(approximately 1.5 x 108 CFU/mL).

e Broth Microdilution:

o

Add 100 pL of the appropriate sterile broth to each well of a 96-well microplate.

o

Add 100 pL of the SeNP suspension to the first well and perform a two-fold serial dilution
by transferring 100 pL from the first well to the second, and so on.

o

Add 10 pL of the prepared microbial inoculum to each well.

[¢]

Include a positive control (broth with inoculum, no SeNPs) and a negative control (broth
only).
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 Incubation and MIC Determination:
o Incubate the microplate at the optimal temperature for the respective microbe for 24 hours.

o After incubation, visually inspect the wells for turbidity or measure the absorbance at 600
nm using a microplate reader.

o The MIC is the lowest concentration of SeNPs that completely inhibits the visible growth of
the microbe.

Data Presentation

Table 1: Physicochemical Characterization of Green-Synthesized Selenium Nanoparticles

. Zeta Polydispers
Plant Synthesis ] . .
Size (nm) Potential ity Index Reference

Extract Method

(mV) (PDI)

) o Aqueous leaf
Urtica dioica 50-100 - - [3]
extract
Vitis vinifera Raisin extract  3-18 - 0.212
Hawthorn
[4]

Extract
Aloe vera Gel - -28.4 - [5]

Table 2: Anticancer Activity of Green-Synthesized Selenium Nanoparticles

Plant Extract Cell Line Assay IC50 (pg/mL) Reference
Urtica dioica HepG2 MTT 3.9 [3]
Hawthorn Extract HepG2 MTT - [4]

Table 3: Antimicrobial Activity of Green-Synthesized Selenium Nanoparticles
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Plant Extract Microorganism MIC (pg/mL) Reference
Urtica dioica Escherichia coli 250 [3]
] o Pseudomonas
Urtica dioica ) 31.25 [3]
aeruginosa
Urtica dioica Bacillus subtilis 500 [3]
) o Staphylococcus
Urtica dioica 500 [3]
aureus
Urtica dioica Candida albicans 62.5 [3]
Urtica dioica Aspergillus fumigatus 15.62 [3]
Urtica dioica Aspergillus niger 31.25 [3]
Urtica dioica Aspergillus flavus 7.81 [3]

Visualization of Workflows and Signaling Pathways
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Experimental workflow for green synthesis and application of SeNPs.
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Signaling pathway of SeNP-induced apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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